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Compound of Interest

Compound Name: Urotensin II, mouse acetate

Cat. No.: B15602724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Urotensin II (UII) is a potent vasoactive cyclic peptide and the endogenous ligand for the G

protein-coupled receptor, UTR (previously known as GPR14). The UII/UTR system is

implicated in a wide range of physiological processes, including cardiovascular function, stress,

and REM sleep. In the central nervous system, intracerebroventricular (ICV) administration of

UII has been shown to elicit various behavioral and physiological responses, making it a

valuable tool for investigating the central effects of this peptide. These application notes

provide a detailed protocol for the ICV injection of Urotensin II in mice, a summary of its

reported effects, and an overview of its signaling pathway.

Data Presentation
Table 1: Effects of Intracerebroventricular Urotensin II
Administration on Behavior in Mice
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Behavioral
Test

Urotensin II
Dose

Mouse Strain
Observed
Effect

Reference

Elevated Plus

Maze
0.1, 0.3, 1 nmol C57BL/6N

Dose-dependent

decrease in time

spent in and

entries into open

arms

(anxiogenic-like

effect)

[1]

Hole-Board Test 0.1, 0.3, 1 nmol C57BL/6N

Dose-dependent

decrease in

head-dipping

behavior

(anxiogenic-like

effect)

[1][2]

Forced Swim

Test

1 - 10,000

ng/mouse
Not Specified

Dose-dependent

increase in

immobility time

(depressant-like

effect)

[3]

Tail Suspension

Test

1 - 10,000

ng/mouse
Not Specified

Dose-dependent

increase in

immobility time

(depressant-like

effect)

[3]

Locomotor

Activity
10,000 ng/mouse Not Specified

Increase in

horizontal

locomotion

[3]

Food Intake
100, 1,000

ng/mouse
Not Specified

Increase in food

intake
[3]

Water Intake
100 - 10,000

ng/mouse
Not Specified

Increase in water

intake
[3]
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Table 2: Physiological Effects of Intracerebroventricular
Urotensin II Administration in Rodents

Physiological
Parameter

Urotensin II
Dose

Animal Model
Observed
Effect

Reference

Mean Arterial

Pressure
10 nmol

Conscious

Wistar Rats
Increase [4]

Heart Rate 10 nmol
Conscious

Wistar Rats
Increase [4]

Plasma Prolactin 3 - 10 µg
Male Sprague-

Dawley Rats
Increase

Plasma TSH 3 - 10 µg
Male Sprague-

Dawley Rats
Increase

Experimental Protocols
Intracerebroventricular (ICV) Injection Protocol
This protocol details the procedure for a single bolus ICV injection of Urotensin II into the lateral

ventricle of a mouse using a stereotaxic apparatus.

Materials:

Urotensin II (mouse)

Sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF)

Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Stereotaxic apparatus for mice

Hamilton syringe (10 µL) with a 33-gauge needle

Microinjection pump

Surgical drill with a small burr bit
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Surgical tools (scalpel, forceps, hemostats)

Cotton swabs

70% ethanol and povidone-iodine solution

Suture material or tissue adhesive

Heating pad

Ophthalmic ointment

Procedure:

Animal Preparation:

Anesthetize the mouse using an approved anesthetic protocol. Confirm the depth of

anesthesia by the absence of a pedal withdrawal reflex.

Shave the fur from the scalp to expose the skin.

Apply ophthalmic ointment to the eyes to prevent corneal drying.

Mount the mouse in the stereotaxic frame, ensuring the head is level.

Surgical Site Preparation:

Cleanse the surgical area with 70% ethanol followed by a povidone-iodine solution.

Make a midline incision in the scalp with a sterile scalpel to expose the skull.

Gently retract the skin to visualize the bregma and lambda landmarks.

Stereotaxic Targeting:

Position the drill over the bregma.

Determine the coordinates for the lateral ventricle. A common set of coordinates for adult

mice is:
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Anterior-Posterior (AP): -0.5 mm from bregma

Medial-Lateral (ML): ±1.0 mm from the midline

Dorsal-Ventral (DV): -2.3 mm from the skull surface

Carefully drill a small burr hole through the skull at the target coordinates, being cautious

not to damage the underlying dura mater.

Injection:

Prepare the Urotensin II solution in sterile saline or aCSF at the desired concentration.

Load the Hamilton syringe with the UII solution, ensuring there are no air bubbles.

Mount the syringe on the stereotaxic manipulator.

Slowly lower the injection needle through the burr hole to the target DV coordinate.

Infuse the UII solution at a slow and controlled rate (e.g., 0.5 - 1.0 µL/min) using a

microinjection pump. The typical injection volume is 1-2 µL.

After the infusion is complete, leave the needle in place for an additional 1-2 minutes to

allow for diffusion and to minimize backflow upon withdrawal.

Slowly retract the needle.

Post-Operative Care:

Suture the scalp incision or close it with tissue adhesive.

Remove the mouse from the stereotaxic frame and place it on a heating pad to maintain

body temperature during recovery.

Monitor the animal until it is fully ambulatory.

Administer post-operative analgesics as per institutional guidelines.
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House the animal individually for at least 24 hours post-surgery to monitor for any adverse

effects.

Mandatory Visualization

Pre-Surgical Preparation Surgical Procedure Post-Surgical Care

Anesthesia Stereotaxic Mounting Surgical Site Preparation Scalp Incision Drilling Burr Hole ICV Injection of U-II Wound Closure Recovery on Heating Pad Post-Operative Monitoring

Click to download full resolution via product page

Caption: Experimental workflow for intracerebroventricular injection of Urotensin II in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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